Cas no 131468-74-1 ((2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile
• CAS No: 131468-74-1
• MF: C₁₆H₉N₃O₂S
• MW: 307.326561689377
• CID: 6606593
• PubChem ID: 5769970
• Update Time: 2025-05-19

(2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile
• (E)-2-(benzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylonitrile
• 2-Benzothiazoleacetonitrile, α-[(3-nitrophenyl)methylene]-
• F0332-0058
• AKOS000437067
• (E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile
• 131468-74-1

• Inchi： 1S/C16H9N3O2S/c17-10-12(8-11-4-3-5-13(9-11)19(20)21)16-18-14-6-1-2-7-15(14)22-16/h1-9H/b12-8+
• InChI Key： TULRHJPZXFYARJ-XYOKQWHBSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 307.04154771g/mol
• Monoisotopic Mass: 307.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile

Introduction to (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile (CAS No. 131468-74-1)

(2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile (CAS No. 131468-74-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, often referred to by its CAS number for brevity, is characterized by its conjugated double bond system and the presence of a benzothiazole and nitrophenyl functional groups. These features contribute to its potential applications in various areas, including pharmaceuticals, optoelectronics, and sensor technologies.

The molecular structure of (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile consists of a central propenonitrile moiety flanked by a benzothiazole ring and a nitrophenyl group. The benzothiazole ring is a heterocyclic aromatic compound with a sulfur atom and a nitrogen atom in the ring structure, which imparts unique electronic and photophysical properties. The nitrophenyl group, on the other hand, is an electron-withdrawing group that can significantly influence the compound's reactivity and stability.

Recent research has highlighted the potential of (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile in the development of novel therapeutic agents. Studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases.

In addition to its medicinal applications, (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile has been explored for its potential in optoelectronic devices. The conjugated double bond system and the presence of electron-rich and electron-poor moieties make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Research conducted at the University of California, Santa Barbara, has shown that this compound can be used as an efficient electron transport material in OLEDs, leading to improved device performance and longer operational lifetimes.

The synthesis of (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-nitrobenzaldehyde with 2-aminothiophenol followed by subsequent reactions to form the desired propenonitrile derivative. The choice of solvents and catalysts plays a crucial role in optimizing the synthesis process.

The physical properties of (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is moderately soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety and handling, while (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent studies have investigated its potential as a fluorescent probe for detecting specific biomolecules in biological systems. The ability to fine-tune the electronic properties of this compound through structural modifications opens up exciting possibilities for developing advanced materials with tailored functionalities.

In conclusion, (2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile (CAS No. 131468-74-1) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for various applications. As research progresses, it is likely that new insights into its behavior and new uses will continue to emerge.